Cas no 89967-06-6 (Pyrimidine, 2-methyl-4-phenyl-6-propyl-)

• Product name: Pyrimidine, 2-methyl-4-phenyl-6-propyl-
• CAS No: 89967-06-6
• MF: C₁₄H₁₆N₂
• MW: 212.29024
• CID: 584596
• PubChem ID: 13153443

Pyrimidine, 2-methyl-4-phenyl-6-propyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-methyl-4-phenyl-6-propyl-
• 2-methyl-4-phenyl-6-propylpyrimidine
• DTXSID80522533
• 89967-06-6

• Inchi： InChI=1S/C14H16N2/c1-3-7-13-10-14(16-11(2)15-13)12-8-5-4-6-9-12/h4-6,8-10H,3,7H2,1-2H3
• InChI Key： NJPCVDPWQKDAPL-UHFFFAOYSA-N
• SMILES： CCCC1=CC(=NC(=N1)C)C2=CC=CC=C2

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8Ų
• XLogP3: 3.5